Cas no 1537108-94-3 (2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid)

• Product Name: 2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid
• CAS No: 1537108-94-3
• MF: C₇H₇FO₂S
• MW: 174.192684412003
• CID: 5739014
• PubChem ID: 79366437
• Update Time: 2025-07-22

2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017919839
• EN300-1138372
• 2-fluoro-2-(5-methylthiophen-2-yl)aceticacid
• 2-fluoro-2-(5-methylthiophen-2-yl)acetic acid
• 1537108-94-3
• 2-Thiopheneacetic acid, α-fluoro-5-methyl-
• 2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid

• Inchi： 1S/C7H7FO2S/c1-4-2-3-5(11-4)6(8)7(9)10/h2-3,6H,1H3,(H,9,10)
• InChI Key： BTJOLYIVWIXAJE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C(=O)O)F

Computed Properties

• Exact Mass: 174.01507880g/mol
• Monoisotopic Mass: 174.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 291.7±35.0 °C(Predicted)
• pka: 2.16±0.10(Predicted)

Additional information on 2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid

Introduction to 2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid (CAS No: 1537108-94-3)

2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid, with the chemical formula C₁₀H₉FO₂S, is a fluorinated acetic acid derivative featuring a thiophene ring. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of both a fluorine atom and a thiophene moiety makes it an intriguing candidate for further exploration in drug discovery and development.

The compound's molecular structure combines the electron-withdrawing effect of the fluorine atom with the aromatic system of the thiophene ring. This combination can influence its reactivity, solubility, and metabolic stability, making it a valuable scaffold for medicinal chemists. The fluoro-substituent at the alpha position of the acetic acid moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance bioavailability, metabolic stability, and binding affinity.

5-methylthiophen-2-yl is another key structural feature that contributes to the compound's complexity and potential utility. Thiophene derivatives are well-documented for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 5-position of the thiophene ring further modulates its electronic properties and interactions with biological targets.

In recent years, there has been growing interest in fluorinated heterocyclic compounds due to their enhanced pharmacological profiles. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic properties of molecules, leading to improved efficacy and reduced side effects. For instance, fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) have shown increased lipophilicity and prolonged half-life in vivo.

The synthesis of 2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by fluorination and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the desired molecular framework efficiently.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, particularly in the development of organic semiconductors and liquid crystals. The electron-deficient nature of the fluorine-substituted thiophene ring makes it an attractive building block for conjugated polymers that exhibit excellent optoelectronic properties.

Evaluation of 2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid in preclinical models has revealed promising results in several therapeutic areas. Initial studies suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, its interaction with biological targets such as protein kinases has been investigated, highlighting its potential as an anticancer agent.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. While acetic acid derivatives are generally water-soluble, the introduction of hydrophobic groups like the thiophene ring can impact overall solubility. Researchers are exploring strategies to enhance solubility while maintaining biological activity, such as prodrug formulations or co-administration with solubilizing agents.

In conclusion, 2-Fluoro-2-(5-methylthiophen-2-yl)acetic acid (CAS No: 1537108-94-3) represents a promising scaffold for drug discovery with unique structural features that may contribute to its biological efficacy. Further investigation into its pharmacological properties and synthetic methodologies will be essential to unlock its full potential in medicine and materials science. As research continues to evolve, this compound may emerge as a key intermediate in the development of novel therapeutic agents targeting various diseases.